Policosanol

• CAS No.: 142583-61-7
• Product Name: Policosanol
• Molecular Formula: C3H8O; CH3CH2CH2OH; CH3CH2CH2OH; C3H8O
• Molecular Weight: 60.1 g/mol
• IUPAC Name: propan-1-ol
• Standard InChI: InChI=1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3
• Standard InChIKey: BDERNNFJNOPAEC-UHFFFAOYSA-N
• Impurities: Sales specifications: water (0.1 wt%), acidity (0.003 wt% as acetic acid); 2-methylpentanal (10 ppm); Water (< or = 0.1 wt%); aldehydes (< or = 0.2 wt%); ethanol (< or = 10 mg/kg); methanol (< or = 100 mg/kg)
• SMILES: CCCO
• Canonical SMILES: CCCO
• Boiling Point: 207 °F at 760 mm Hg (USCG, 1999); 97.2 °C; 97 °C; 207°F
• Colorform: Colorless liquid.
• Density: 0.803 at 68 °F (USCG, 1999); d254 0.8; 0.8053 @ 20 °C/4 °C; Relative density (water = 1): 0.8; 0.800-0.805; 0.81
• Flash Point: 77 °F (USCG, 1999); 23 °C, 74 °F (closed cup); 22 °C (open cup); 15 °C c.c.; 72°F
• Melting Point: -195.2 °F (USCG, 1999); -126.1 °C; Mp -127 °; -127 °C; -126.1°C; -196°F
• Physical Description: N-propanol appears as a clear colorless liquid with a sharp musty odor like rubbing alcohol. Flash point 53-77°F. Autoignites at 700°F. Vapors are heavier than air and mildly irritate the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, rubbing alcohols, soaps, window cleaners, acetone and other chemicals and products.; Liquid; CLEAR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless liquid; Colorless liquid with a mild, alcohol-like odor.
• Description: , also known as propanol or ethylcarbinol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces, saliva, and blood. exists in all eukaryotes, ranging from yeast to humans. In humans, is involved in the sulfate/sulfite metabolism pathway. is also involved in the metabolic disorder called sulfite oxidase deficiency. Outside of the human body, can be found in a number of food items such as banana, pomegranate, asian pear, and pitanga. This makes a potential biomarker for the consumption of these food products. has been found to be associated with several diseases known as irritable bowel syndrome, crohn's disease, and ulcerative colitis; has also been linked to the inborn metabolic disorders including celiac disease.; N-propanol appears as a clear colorless liquid with a sharp musty odor like rubbing alcohol. Flash point 53-77°F. Autoignites at 700°F. Vapors are heavier than air and mildly irritate the eyes, nose, and throat. Density approximately 6.5 lb / gal. Used in making cosmetics, skin and hair preparations, pharmaceuticals, perfumes, lacquer formulations, dye solutions, antifreezes, rubbing alcohols, soaps, window cleaners, acetone and other chemicals and products.; Propan-1-ol is the parent member of the class of propan-1-ols that is propane in which a hydrogen of one of the methyl groups is replaced by a hydroxy group. It has a role as a protic solvent and a metabolite.
• Solubility: Miscible (NIOSH, 2016); 1000000 mg/L (at 25 °C); 16.64 M; 1000 mg/mL at 25 °C; MISCIBLE WITH PROPYLENE GLYCOL; > 10% acetone; > 10% benzene; > 10% ether; > 10% ethanol; In water: 1.00X10+6 @ 25 °C; 1000.0 mg/mL; Solubility in water: miscible; 1 ml in 1 ml 95% alcohol (in ethanol); Miscible
• Synonyms: Ateromixol; Cholesstor; Lesstanol; Lesstanol OCTA 60; Octa-6; Octa-60
• Vapor Density: 2.1 (Air = 1); Relative vapor density (air = 1): 2.1
• Vapor Pressure: 44.98 mm Hg (USCG, 1999); 20.99 mmHg; 21.0 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 2.0; 15 mmHg
• PubChem Compound: 1031
• Last Modified: Nov 11 2021